Cas no 1804857-80-4 (3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine
• CAS No: 1804857-80-4
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4933111
• Update Time: 2025-11-06

3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-7(9)5(8(10)11)3-6(12-4)13-2/h3,8H,1-2H3
• InChI Key： CDBIHTSHXGEGGJ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(=CC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine

Professional Introduction to 3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine (CAS No. 1804857-80-4)

3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine, identified by its CAS number 1804857-80-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic molecule features a pyridine core substituted with various functional groups, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of a bromo group, a difluoromethyl group, and methoxy substituents contributes to its unique reactivity and potential applications in drug discovery.

The compound's structure imparts several advantageous properties for medicinal chemistry applications. The bromo substituent at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, a feature that has been extensively studied in recent years for optimizing pharmacokinetic profiles.

The 6-methoxy and 2-methyl groups provide further modularity, enabling chemists to fine-tune the electronic and steric properties of the molecule. These substituents can influence both the solubility and bioavailability of derivatives, making them crucial for designing lead compounds with improved pharmacological properties. In recent years, there has been growing interest in pyridine derivatives due to their prevalence in active pharmaceutical ingredients (APIs) across various therapeutic areas.

Recent advancements in computational chemistry have highlighted the potential of 3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine as a scaffold for drug discovery. Molecular modeling studies suggest that this compound can serve as a platform for developing inhibitors targeting enzymes involved in inflammatory and oncological pathways. For instance, modifications at the difluoromethyl and methyl positions have been shown to improve binding interactions with protein targets, potentially leading to more effective therapeutic agents.

In clinical research, pyridine-based compounds have demonstrated promising results in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural features of 3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine align well with these therapeutic needs, making it an attractive candidate for further investigation. Researchers are exploring its derivatives as potential candidates for preclinical trials, focusing on their efficacy and safety profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have been employed to optimize production scalability. These techniques not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles that are increasingly important in pharmaceutical manufacturing.

The versatility of 3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications, particularly in the development of organic electronic components. The electron-withdrawing nature of the difluoromethyl group and the aromaticity of the pyridine ring contribute to its utility in creating conductive polymers and organic semiconductors.

Ongoing research continues to uncover new applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation by leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design. These approaches are accelerating the discovery of novel derivatives with enhanced biological activity and reduced toxicity.

In conclusion, 3-Bromo-4-(difluoromethyl)-6-methoxy-2-methylpyridine (CAS No. 1804857-80-4) represents a valuable asset in modern chemical biology and pharmaceutical research. Its unique structural attributes and functional groups make it a powerful tool for developing innovative therapeutics across multiple disease areas. As scientific understanding evolves, this compound is poised to play an increasingly pivotal role in advancing medical treatments and materials science applications.